(2S,3R,4S,5R,6R)-2-[(2S,3S,5R,6S)-6-[(2R,3R,4R,5S,6S)-5-hydroxy-4-methoxy-6-methyl-2-propoxyoxan-3-yl]oxy-4,5-dimethoxy-2-methyloxan-3-yl]oxy-4-methoxy-6-(methoxymethyl)oxane-3,5-diol

• CAS No.: 102717-63-5
• Product Name: (2S,3R,4S,5R,6R)-2-[(2S,3S,5R,6S)-6-[(2R,3R,4R,5S,6S)-5-hydroxy-4-methoxy-6-methyl-2-propoxyoxan-3-yl]oxy-4,5-dimethoxy-2-methyloxan-3-yl]oxy-4-methoxy-6-(methoxymethyl)oxane-3,5-diol
• Molecular Formula: C26H48O14
• Molecular Weight: 584.7 g/mol
• IUPAC Name: (2S,3R,4S,5R,6R)-2-[(2S,3S,5R,6S)-6-[(2R,3R,4R,5S,6S)-5-hydroxy-4-methoxy-6-methyl-2-propoxyoxan-3-yl]oxy-4,5-dimethoxy-2-methyloxan-3-yl]oxy-4-methoxy-6-(methoxymethyl)oxane-3,5-diol
• Standard InChI: InChI=1S/C26H48O14/c1-9-10-35-25-23(20(32-6)15(27)12(2)36-25)40-26-22(34-8)21(33-7)18(13(3)37-26)39-24-17(29)19(31-5)16(28)14(38-24)11-30-4/h12-29H,9-11H2,1-8H3/t12-,13-,14+,15-,16+,17+,18-,19-,20+,21?,22+,23+,24-,25+,26-/m0/s1
• Standard InChIKey: ZASFTWIDVOCZOL-KQSKSNQTSA-N
• Isomeric SMILES: CCCO[C@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)C)O)OC)O[C@H]2[C@@H](C([C@H]([C@@H](O2)C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC)O)OC)O)OC)OC
• SMILES: CCCOC1C(C(C(C(O1)C)O)OC)OC2C(C(C(C(O2)C)OC3C(C(C(C(O3)COC)O)OC)O)OC)OC
• Canonical SMILES: CCCOC1C(C(C(C(O1)C)O)OC)OC2C(C(C(C(O2)C)OC3C(C(C(C(O3)COC)O)OC)O)OC)OC
• Synonyms: PGRR; propyl O-(3,6-di-O-methyl-beta-glucopyranosyl)-(1-4)-O-(2,3-di-O-methyl-alpha-rhamnopyranosyl)-(1-2)-3-O-methyl-alpha-rhamnopyranoside
• PubChem Compound: 128164
• Last Modified: Jul 17 2023